Cas no 218431-37-9 (Pyridine, 2-(bromoethynyl)-)

• Product Name: Pyridine, 2-(bromoethynyl)-
• CAS No: 218431-37-9
• MF: C₇H₄BrN
• MW: 182.017360687256
• CID: 1404248
• PubChem ID: 101079775
• Update Time: 2025-04-20

Pyridine, 2-(bromoethynyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(bromoethynyl)-
• 218431-37-9
• 2-(Bromoethynyl)pyridine

• Inchi： 1S/C7H4BrN/c8-5-4-7-3-1-2-6-9-7/h1-3,6H
• InChI Key： QNKMVNOVTAXZSI-UHFFFAOYSA-N
• SMILES： BrC#CC1C=CC=CN=1

Computed Properties

• Exact Mass: 180.95272
• Monoisotopic Mass: 180.95271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89